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Compound of Interest

Compound Name: 2-Chloro-3-ethylpyrazine

CAS No.: 63450-95-3

Cat. No.: B1583717

Get Quote

Executive Summary
2-Chloro-3-ethylpyrazine (CAS: 63450-95-3) is a halogenated alkylpyrazine used primarily as

an intermediate in organic synthesis and as a high-impact flavor ingredient (nutty, roasted

notes).[1][2][3] Its solubility profile is defined by a delicate balance between its polar pyrazine

ring and its lipophilic chloro- and ethyl- substituents.

While often categorized broadly as "insoluble" in general chemical databases, this compound

exhibits a finite and functional aqueous solubility estimated at ~3.36 g/L (25°C). This specific

solubility range classifies it as sparingly soluble, a critical distinction for formulation scientists

and synthetic chemists who must manage phase partitioning in biphasic reaction systems or

flavor emulsions.

Physicochemical Profile
Understanding the solubility of 2-Chloro-3-ethylpyrazine requires analyzing its fundamental

molecular descriptors. The presence of the chlorine atom (electron-withdrawing) and the ethyl

group (electron-donating/lipophilic) creates a molecule with moderate hydrophobicity.
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Table 1: Key Physicochemical Constants
Property Value Context

CAS Number 63450-95-3 Unique Identifier

Molecular Weight 142.59 g/mol
Low MW facilitates rapid

diffusion

Physical State Liquid Colorless to pale yellow

LogP (Octanol/Water) ~1.57 (Est.)[1][3][4]

Indicates moderate

lipophilicity; prefers organic

phase but partitions into water

Water Solubility ~3357 mg/L (25°C)

Sparingly soluble; sufficient for

sensory impact in aqueous

media

pKa (Conjugate Acid) ~ -1.1 (Predicted)
Extremely weak base; remains

unprotonated across pH 1–14

Vapor Pressure ~1.0 mmHg (25°C)
Volatile; requires headspace

management during analysis

Technical Insight: The extremely low pKa (negative value) indicates that the pyrazine nitrogens

are very weakly basic due to the electron-withdrawing effect of the adjacent chlorine atom.

Unlike alkylpyrazines which might protonate at pH < 2, 2-Chloro-3-ethylpyrazine remains

neutral across the entire standard pH range. Consequently, pH adjustment is not an effective

strategy for modifying its solubility.

Solubility Dynamics & Mechanism
Aqueous Solvation Mechanism
The dissolution of 2-Chloro-3-ethylpyrazine in water is governed by the competition between:
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Hydrogen Bonding: The nitrogen atoms in the pyrazine ring act as hydrogen bond acceptors

for water molecules.

Hydrophobic Effect: The ethyl group and the chlorine atom disrupt the water network,

imposing an entropic penalty on dissolution.

Because the hydrophobic surface area (ethyl + chloro) outweighs the polar surface area

(nitrogens), the equilibrium favors the organic phase (LogP > 1). However, the ~3.4 g/L

solubility is significant enough that it cannot be treated as "inert" to water in extraction

protocols; significant yield loss can occur if aqueous washes are not back-extracted.

Environmental & Stability Factors[5]
Temperature: Solubility is expected to increase endothermically with temperature. However,

elevated temperatures (>60°C) in aqueous media increase the risk of hydrolysis, where the

chlorine atom is displaced by a hydroxyl group (nucleophilic aromatic substitution), yielding

2-hydroxy-3-ethylpyrazine.

Ionic Strength: The "Salting-Out" effect is pronounced. Adding NaCl or

will significantly reduce the aqueous solubility, driving the compound into the organic phase
—a recommended step during workup.

Experimental Protocol: Solubility Determination
Standardized Method for Volatile Semi-Soluble Liquids

Due to the volatility of 2-Chloro-3-ethylpyrazine, standard open-beaker solubility tests yield

inaccurate results (loss of mass to evaporation). The following Headspace-Free Shake-Flask

Method is the gold standard for validation.

Workflow Diagram
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Figure 1: Validated workflow for determining solubility of volatile pyrazines, emphasizing

headspace control.

Step-by-Step Methodology
Preparation: Add excess liquid 2-Chloro-3-ethylpyrazine (approx. 100 mg) to 10 mL of

degassed, double-distilled water in a 20 mL headspace vial.

Sealing: Immediately crimp-cap the vial with a PTFE-lined septum to prevent volatilization.
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Equilibration: Agitate the vial in a temperature-controlled shaker (25.0 ± 0.1°C) for 24 hours.

Note: Avoid vigorous vortexing which creates stable emulsions; gentle orbital shaking is

preferred.

Phase Separation: Allow the mixture to stand for 2 hours. If an emulsion persists, centrifuge

at 3000 RPM for 10 minutes.

Sampling: Penetrate the septum with a syringe. Withdraw 1 mL of the aqueous supernatant,

ensuring the needle tip does not touch the bottom organic layer.

Filtration: Pass the sample through a 0.22 µm PTFE syringe filter (pre-wetted with water)

directly into a volumetric flask containing methanol (to ensure the solute remains dissolved).

Quantification: Analyze via GC-FID (Gas Chromatography - Flame Ionization Detection).

Column: DB-WAX or equivalent polar column.

External Standard: Calibration curve using pure 2-Chloro-3-ethylpyrazine in methanol.

Applications & Implications
Synthetic Chemistry (Workup Optimization)
When using 2-Chloro-3-ethylpyrazine as an intermediate (e.g., in nucleophilic substitution

reactions):

Partitioning: In a Water/DCM (Dichloromethane) extraction, >95% of the compound will

partition into the DCM layer (LogP ~1.57).

Loss Prevention: Due to the 3.3 g/L water solubility, a single aqueous wash of a 100 mL

reaction mixture could strip ~330 mg of product. Recommendation: Saturate all aqueous

washes with NaCl (brine) to minimize this loss.

Flavor Formulation
Carrier Selection: While soluble in ethanol and propylene glycol, its limited water solubility

means it must be emulsified for use in beverages.
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Sensory Threshold: The solubility limit (3357 ppm) is orders of magnitude higher than the

sensory detection threshold (typically ppb range). Therefore, solubility is rarely a limiting

factor for flavor impact, but it is critical for creating stable concentrates.

Safety & Handling (MSDS Highlights)
Hazard Class: Irritant (Skin/Eye).

Handling: Use in a fume hood. The compound is volatile and possesses a potent odor.

Aqueous Spills: Do not wash down the drain. Adsorb with inert material (sand/vermiculite)

and dispose of as hazardous organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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